Cas no 2680764-51-4 (6,6-dimethyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid)

• Product Name: 6,6-dimethyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid
• CAS No: 2680764-51-4
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 5649807
• PubChem ID: 165909051
• Update Time: 2025-05-20

6,6-dimethyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6,6-dimethyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-3-carboxylic acid
• 2680764-51-4
• EN300-28277303
• 6,6-dimethyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid

• Inchi： 1S/C12H19NO4/c1-4-7-17-11(16)13-8-9(10(14)15)5-6-12(13,2)3/h4,9H,1,5-8H2,2-3H3,(H,14,15)
• InChI Key： XKMCXIHQGRHNKL-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1CC(C(=O)O)CCC1(C)C)=O

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 6,6-dimethyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid

Comprehensive Guide to 6,6-dimethyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid (CAS No. 2680764-51-4)

6,6-dimethyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid (CAS No. 2680764-51-4) is a specialized organic compound that has garnered attention in pharmaceutical and chemical research. This piperidine derivative is characterized by its unique structural features, including a 6,6-dimethyl substitution and a prop-2-en-1-yloxy carbonyl group, which contribute to its reactivity and potential applications. Researchers and industry professionals are increasingly interested in this compound due to its versatility in synthesis and its role as a building block for more complex molecules.

The chemical properties of 6,6-dimethyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid make it a valuable intermediate in medicinal chemistry. Its carboxylic acid functionality allows for further derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties. The presence of the allyloxy carbonyl group also offers opportunities for click chemistry and other modern synthetic techniques, which are widely used in drug discovery and material science.

One of the key reasons for the growing interest in CAS No. 2680764-51-4 is its potential application in the development of novel therapeutics. Piperidine derivatives are known for their bioactivity, and this compound’s structural motifs could be leveraged to target specific biological pathways. For instance, researchers are exploring its use in designing enzyme inhibitors or receptor modulators, which are critical in treating diseases such as neurological disorders and metabolic conditions.

In addition to pharmaceutical applications, 6,6-dimethyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid is also relevant in agrochemical research. The compound’s stability and reactivity make it a candidate for developing new crop protection agents or growth regulators. With the increasing demand for sustainable agricultural solutions, this compound could play a role in addressing global food security challenges.

The synthesis of 6,6-dimethyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid typically involves multi-step organic reactions, including protection-deprotection strategies and functional group transformations. Advanced techniques such as microwave-assisted synthesis or flow chemistry may be employed to improve yield and efficiency. These methods align with the broader trend toward green chemistry, which emphasizes reducing waste and energy consumption in chemical processes.

From a commercial perspective, the market for CAS No. 2680764-51-4 is niche but expanding. Suppliers and manufacturers are catering to the needs of research institutions and pharmaceutical companies, where demand for high-purity intermediates is on the rise. The compound’s unique identifier, 2680764-51-4, is often used in procurement databases, making it essential for buyers and researchers to include this CAS number in their searches.

Safety and handling of 6,6-dimethyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid should always adhere to standard laboratory protocols. While it is not classified as a hazardous material, proper storage conditions—such as cool, dry environments—are recommended to maintain its stability. Researchers should also consult material safety data sheets (MSDS) for specific guidelines.

Looking ahead, the future of 6,6-dimethyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid appears promising, with ongoing studies exploring its full potential. As synthetic methodologies advance and new applications emerge, this compound could become a cornerstone in the development of next-generation pharmaceuticals and agrochemicals. Its role in interdisciplinary research underscores the importance of continued investment in chemical innovation.

For those seeking further information about 6,6-dimethyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid, reliable sources include peer-reviewed journals, chemical catalogs, and specialized databases. Keywords such as “piperidine derivatives”, “allyloxy carbonyl compounds”, and “CAS 2680764-51-4 applications” can help refine search results and uncover the latest research findings.